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Compound of Interest

Compound Name: 3-bromo-4-nitro-1H-indazole

Cat. No.: B1268601

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling procedures
for 3-bromo-4-nitro-1H-indazole (CAS No. 74209-17-9). The information herein is intended to
support researchers, scientists, and professionals in the pharmaceutical and drug development
fields in the safe management and use of this compound.

Chemical and Physical Properties

3-bromo-4-nitro-1H-indazole is a pale yellow solid.[1] It is important to be aware of its
physical characteristics to ensure proper handling and storage.
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Property Value Source
CAS Number 74209-17-9 [2][3]
Molecular Formula C7H4BrNsO:2 [2][3]
Molecular Weight 242.03 g/mol [2][3]
Appearance Pale yellow solid [1]
Melting Point 207-210°C

Insoluble in water; soluble in
Solubility organic solvents such as

ethanol and methanol.

Inert atmosphere, room
Storage temperature. Keep away from

moisture.[1][2]

Hazard Identification and GHS Classification

Based on available safety data, 3-bromo-4-nitro-1H-indazole is classified as a hazardous

substance.[2] Adherence to GHS guidelines is crucial for safe handling.
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Hazard Class GHS Classification

Signal Word Warning

H302: Harmful if swallowed. H315: Causes skin
Hazard Statements irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapours/spray. P280: Wear
protective gloves/protective clothing/eye
protection/face protection. P301+P312: IF
SWALLOWED: Call a POISON CENTER or
Precautionary Statements doctor/physician if you feel unwell. P302+P352:
IF ON SKIN: Wash with plenty of soap and
water. P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Toxicological Information

Detailed toxicological studies, including specific LD50 and LC50 values for 3-bromo-4-nitro-
1H-indazole, are not readily available in the public domain. However, the hazard classifications
indicate that the substance is harmful through ingestion, skin contact, and inhalation.[2][4]
Chronic exposure may pose additional health risks.

First-Aid Measures

In the event of exposure to 3-bromo-4-nitro-1H-indazole, immediate and appropriate first-aid
is critical.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1268601?utm_src=pdf-body
https://www.benchchem.com/product/b1268601?utm_src=pdf-body
https://www.bldpharm.com/products/74209-17-9.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA17705&PLANT=d__ALF
https://www.benchchem.com/product/b1268601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Exposure Route

First-Aid Protocol

If swallowed, rinse mouth. Do NOT induce

Ingestion vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.[5]
If inhaled, remove person to fresh air and keep
) comfortable for breathing. Call a POISON
Inhalation

CENTER or doctor/physician if you feel unwell.
[5]

Skin Contact

If on skin, wash with plenty of soap and water.[5]
If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing

and wash it before reuse.

Eye Contact

If in eyes, rinse cautiously with water for several
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing.[5] If eye irritation

persists, get medical advice/attention.

Firefighting and Accidental Release Measures
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Measure

Protocol

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Emits toxic fumes under fire conditions,
including carbon monoxide, nitrogen oxides, and

hydrogen bromide.

Firefighter Protection

Wear self-contained breathing apparatus and

full protective gear.

Personal Precautions

Wear appropriate personal protective equipment
(PPE), including respiratory protection,
chemical-resistant gloves, safety goggles, and a
lab coat. Ensure adequate ventilation. Avoid

dust formation.

Environmental Precautions

Prevent entry into drains, sewers, or waterways.

Containment and Cleanup

For spills, sweep up the solid material, taking
care to minimize dust generation. Place in a
sealed, labeled container for disposal. Clean the

spill area thoroughly with a suitable solvent.

Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure.

Aspect

Procedure

Handling

Use in a well-ventilated area, preferably in a
chemical fume hood.[4] Avoid contact with skin,
eyes, and clothing.[4] Avoid breathing dust.[4]
Wash hands thoroughly after handling.

Storage

Store in a tightly closed container in a dry and
well-ventilated place.[4] Keep away from
moisture.[1] Recommended storage is at room

temperature under an inert atmosphere.[2]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-bromo-4-nitro-1H-indazole:

PPE Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.

) ) Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection
and a lab coat.

A NIOSH-approved respirator with a particulate

) ) filter is recommended, especially when handling
Respiratory Protection " o

larger quantities or in situations where dust may

be generated.

Experimental Protocol: Synthesis of 3-bromo-4-
hitro-1H-indazole

The following is a representative experimental protocol for the synthesis of 3-bromo-4-nitro-
1H-indazole, with an emphasis on safe handling practices.[6]

Materials:

4-nitro-1H-indazole

Sodium acetate

Acetic acid

Chloroform

Bromine
Procedure:

o Reaction Setup: In a well-ventilated chemical fume hood, equip a flask with a mechanical
stirrer.
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o Charge Reactants: Add sodium acetate, 4-nitro-1H-indazole, acetic acid, and chloroform to
the flask.

» Addition of Bromine: Slowly add a solution of bromine in acetic acid to the reaction mixture
over several hours. Caution: This reaction is exothermic and should be cooled to maintain a
temperature below 25°C.

o Reaction Monitoring: Stir the reaction mixture for a few hours after the addition is complete.

» Workup: Concentrate the reaction mixture under reduced pressure. Add water to the
resulting solid.

« |solation: Collect the solid product by filtration, wash thoroughly with water, and dry under
vacuum.

Safety Considerations during Synthesis:

All manipulations should be performed in a certified chemical fume hood.

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

Ensure that a safety shower and eyewash station are readily accessible.

Bromine is highly corrosive and toxic; handle with extreme care.

Visualizations
Experimental Workflow for Synthesis
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Caption: Synthetic workflow for 3-bromo-4-nitro-1H-indazole.
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Chemical Spill Response Workflow
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Caption: Workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1268601?utm_src=pdf-custom-synthesis
https://www.nbinnochem.com/3-bromo-4-nitro-1h-indazole-cas-74209-17-9-9214480.html
https://www.nbinnochem.com/3-bromo-4-nitro-1h-indazole-cas-74209-17-9-9214480.html
https://www.bldpharm.com/products/74209-17-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/640601
https://pubchem.ncbi.nlm.nih.gov/compound/640601
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA17705&PLANT=d__ALF
https://static.cymitquimica.com/products/54/pdf/sds-OR9914.pdf
https://www.chemicalbook.com/synthesis/3-bromo-4-nitro-1h-indazole.htm
https://www.benchchem.com/product/b1268601#safety-and-handling-of-3-bromo-4-nitro-1h-indazole
https://www.benchchem.com/product/b1268601#safety-and-handling-of-3-bromo-4-nitro-1h-indazole
https://www.benchchem.com/product/b1268601#safety-and-handling-of-3-bromo-4-nitro-1h-indazole
https://www.benchchem.com/product/b1268601#safety-and-handling-of-3-bromo-4-nitro-1h-indazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1268601?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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